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Compound of Interest

Compound Name: Acrylamide-d3

Cat. No.: B028693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the

laboratory use of Acrylamide-d3. Acrylamide-d3, a deuterated form of acrylamide, is utilized

in various research applications, including as an internal standard in mass spectrometry for

quantitative analysis and in metabolic studies.[1] While the isotopic labeling provides a valuable

tool for researchers, it is crucial to recognize that Acrylamide-d3 poses the same health risks

as its non-deuterated counterpart. This guide outlines the potential hazards, exposure control

measures, and emergency procedures to ensure the safe handling and use of this compound

in a laboratory setting.

Hazard Identification and Classification
Acrylamide-d3 is classified as a hazardous substance with significant health risks. The

hazards associated with Acrylamide-d3 are considered identical to those of acrylamide. It is a

suspected human carcinogen, a known neurotoxin, and can cause skin and eye irritation.[2][3]

GHS Hazard Statements:

Toxic if swallowed

Harmful in contact with skin or if inhaled

Causes skin irritation
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May cause an allergic skin reaction

Causes serious eye irritation

May cause genetic defects

May cause cancer

Causes damage to organs through prolonged or repeated exposure[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of Acrylamide-d3 is essential for its safe

handling and storage.

Property Value Reference

CAS Number 122775-19-3 [1][2][4][5][6]

Molecular Formula C₃H₂D₃NO [1]

Molecular Weight 74.10 g/mol [1][7]

Appearance White crystalline solid [8]

Odor Odorless [9]

Melting Point 82 - 86 °C (179.6 - 186.8 °F) [9]

Boiling Point 125 °C (257 °F) @ 25 mmHg [9]

Solubility Soluble in water [9]

Vapor Pressure 5.3 hPa @ 100 °C [9]

Exposure Limits
Adherence to established exposure limits is critical to minimize health risks.
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Organization Limit Value

OSHA (PEL) 8-hr TWA 0.3 mg/m³

ACGIH (TLV) 8-hr TWA 0.03 mg/m³

NIOSH (REL) 10-hr TWA 0.03 mg/m³

EPA (RfD) Oral 0.0002 mg/kg/day

OSHA: Occupational Safety and Health Administration; PEL: Permissible Exposure Limit;

ACGIH: American Conference of Governmental Industrial Hygienists; TLV: Threshold Limit

Value; NIOSH: National Institute for Occupational Safety and Health; REL: Recommended

Exposure Limit; EPA: Environmental Protection Agency; RfD: Reference Dose.[10]

Experimental Protocols
Strict adherence to the following protocols is mandatory when working with Acrylamide-d3.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Minimum Required PPE

For Splash or Aerosol Risk

Lab Coat Nitrile Gloves
(double-gloved recommended) Safety Goggles

Face Shield

Splash
Potential

Respirator (if not in fume hood)

Aerosol
Potential

Before Handling

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow.

Weighing Solid Acrylamide-d3

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.epa.gov/sites/default/files/2016-09/documents/acrylamide.pdf
https://www.benchchem.com/product/b028693?utm_src=pdf-body
https://www.benchchem.com/product/b028693?utm_src=pdf-body-img
https://www.benchchem.com/product/b028693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the risk of inhaling fine powders, weighing solid Acrylamide-d3 requires specific

precautions.

Start: Gather Materials

Tare a labeled, sealed container
on the analytical balance.

Move the tared container to a
certified chemical fume hood.

Carefully add the Acrylamide-d3
powder to the container inside the hood.

Securely seal the container.

Return the sealed container to the
analytical balance for final weighing.

Return to the fume hood to prepare the solution.

End: Clean work area.

Click to download full resolution via product page
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Protocol for Weighing Solid Acrylamide-d3.

Spill Cleanup Procedure
Immediate and appropriate response to a spill is crucial to prevent exposure.
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Solid Spill

Liquid Spill

Acrylamide-d3 Spill Occurs

Evacuate and restrict access to the area.

Notify laboratory supervisor and EHS.

Don appropriate PPE
(double gloves, respirator, etc.).

Gently cover with absorbent paper to avoid dust.

If Solid

Cover with absorbent material
(e.g., spill pads).

If Liquid

Carefully wet the paper with water.

Collect the material using forceps or a scoop.

Decontaminate the spill area with a suitable
decontaminating solution (e.g., 1.6% potassium persulfate

followed by 1.6% sodium metabisulfite).

Collect the absorbed material.

Place all contaminated materials in a sealed
container for hazardous waste disposal.

Thoroughly wash hands and any affected skin.
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Phase I: Oxidation

Phase II: Glutathione ConjugationAcrylamide-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b028693#acrylamide-d3-health-and-safety-
information-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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